Visible-light-induced photocatalytic azotrifluoromethylation of alkenes with aryldiazonium salts and sodium triflinate†

Chemical Communications Pub Date: 2016-06-03 DOI: 10.1039/C6CC03335K

Abstract

The efficient visible light photocatalytic azotrifluoromethylation of alkenes with aryldiazonium salts and sodium triflinate is described, which gave the corresponding trifluoromethylated azo compounds in generally good yields. The trifluoromethylated azo products can be easily transformed into useful heterocycles and nitrogen-containing building blocks.

Graphical abstract: Visible-light-induced photocatalytic azotrifluoromethylation of alkenes with aryldiazonium salts and sodium triflinate
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